Cas no 1878611-49-4 (1-[2-(Benzyloxy)ethyl]-5-methyl-1h-pyrazol-3-amine)

• Product Name: 1-[2-(Benzyloxy)ethyl]-5-methyl-1h-pyrazol-3-amine
• CAS No: 1878611-49-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5776985
• PubChem ID: 130536942
• Update Time: 2025-06-11

1-[2-(Benzyloxy)ethyl]-5-methyl-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(benzyloxy)ethyl]-5-methyl-1h-pyrazol-3-amine
• EN300-783237
• 1878611-49-4
• 1H-Pyrazol-3-amine, 5-methyl-1-[2-(phenylmethoxy)ethyl]-
• 1-[2-(Benzyloxy)ethyl]-5-methyl-1h-pyrazol-3-amine

• Inchi： 1S/C13H17N3O/c1-11-9-13(14)15-16(11)7-8-17-10-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H2,14,15)
• InChI Key： QZEFYJIBPDMLEP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 396.8±37.0 °C(Predicted)
• pka: 4.00±0.11(Predicted)

Additional information on 1-[2-(Benzyloxy)ethyl]-5-methyl-1h-pyrazol-3-amine

Comprehensive Overview of 1-[2-(Benzyloxy)ethyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1878611-49-4)

1-[2-(Benzyloxy)ethyl]-5-methyl-1H-pyrazol-3-amine, with the CAS number 1878611-49-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a benzyloxyethyl group and a methyl substituent on the pyrazole ring enhances its potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules with tailored properties.

The structural uniqueness of 1-[2-(Benzyloxy)ethyl]-5-methyl-1H-pyrazol-3-amine lies in its ability to act as a versatile intermediate. Its amine functionality allows for further derivatization, making it valuable in the development of novel therapeutics. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine. Additionally, its pyrazole core is a common motif in agrochemicals, contributing to its relevance in sustainable agriculture solutions.

In the context of current trends, the compound's synthetic accessibility and modifiable scaffold make it a subject of interest for AI-driven drug discovery platforms. Many researchers are investigating how computational tools can optimize its derivatives for enhanced bioactivity. Questions like "How to synthesize 1-[2-(Benzyloxy)ethyl]-5-methyl-1H-pyrazol-3-amine?" or "What are the applications of pyrazole amines in medicinal chemistry?" frequently appear in scientific forums, reflecting its growing importance.

From an industrial perspective, CAS 1878611-49-4 is often discussed in relation to green chemistry principles. Efforts to develop eco-friendly synthesis routes for such compounds are gaining traction, driven by regulatory pressures and environmental concerns. The compound's stability and solubility properties also make it a candidate for formulation studies, particularly in optimizing drug delivery systems.

In summary, 1-[2-(Benzyloxy)ethyl]-5-methyl-1H-pyrazol-3-amine represents a promising area of research at the intersection of chemistry and life sciences. Its multifaceted applications, combined with the evolving technological landscape, position it as a compound worth watching in the coming years.